Cas no 67671-06-1 (Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-)
67671-06-1 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-
CAS No:67671-06-1
MF:C8H12O
MW:124.180282592773
CID:394340
PubChem ID:1868169
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-
- [(1R,4R,5R)-5-bicyclo[2.2.1]hept-2-enyl]methanol
- (1R,2R,4R)-Norborna-5-ene-2-methanol
- Bicyclo(2.2.1)hept-5-ene-2-methanol, (1R-endo)-
- SCHEMBL9473130
- DTXSID80365422
- (1.BETA.,2.ALPHA.,4.BETA.)-BICYCLO(2.2.1)HEPT-5-ENE-2-METHANOL
- 67671-06-1
- JV483QW9NB
- rac-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanol
- EN300-6504472
- [(1R,2R,4R)-2-bicyclo[2.2.1]hept-5-enyl]methanol
- UNII-JV483QW9NB
- J231.992F
- Bicyclo(2.2.1)hept-5-ene-2-methanol, (1R,2R,4R)-
- AC1LY8HN
- (1beta,2alpha,4beta)-Bicyclo(2.2.1)hept-5-ene-2-methanol
-
- Inchi: 1S/C8H12O/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2/t6-,7+,8+/m1/s1
- InChI Key: LUMNWCHHXDUKFI-CSMHCCOUSA-N
- SMILES: OC[C@@H]1C[C@@H]2C=C[C@H]1C2
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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